Cas no 55490-37-4 (1H-Pyrrole-2-propanoic acid, ethyl ester)

• Product Name: 1H-Pyrrole-2-propanoic acid, ethyl ester
• CAS No: 55490-37-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD13183848
• CID: 1011697
• PubChem ID: 58278606
• Update Time: 2025-04-23

1H-Pyrrole-2-propanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-propanoic acid, ethyl ester
• 1H-​Pyrrole-​2-​propanoic acid, ethyl ester
• Ethyl 1H-pyrrole-2-propanate
• 3-(1H-Pyrrol-2-yl)-propionic acid ethyl ester
• D87708
• USVOOMQVSCOCMC-UHFFFAOYSA-N
• 55490-37-4
• Ethyl 1H-pyrrole-2-propanoate
• Ethyl 3-(1H-pyrrol-2-yl)propanoate
• 1H-Pyrrole-2-propanoic acid,ethyl ester
• 1H-Pyrrole-2-propanoic acid ethyl ester
• SCHEMBL1078882
• Ethyl3-(1H-pyrrol-2-yl)propanoate
• A1-08723

• MDL： MFCD13183848
• Inchi： 1S/C9H13NO2/c1-2-12-9(11)6-5-8-4-3-7-10-8/h3-4,7,10H,2,5-6H2,1H3
• InChI Key： USVOOMQVSCOCMC-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1=CC=CN1)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.1Ų

Additional information on 1H-Pyrrole-2-propanoic acid, ethyl ester

1H-Pyrrole-2-propanoic acid, ethyl ester (CAS No: 55490-37-4)

1H-Pyrrole-2-propanoic acid, ethyl ester (CAS No: 55490-37-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as ethyl 1H-pyrrole-2-carboxylate, belongs to the class of pyrrole derivatives and has garnered attention due to its unique chemical properties and potential uses in drug discovery, polymer synthesis, and electronic materials. Recent advancements in synthetic methodologies and material science have further highlighted its importance in cutting-edge research.

The molecular structure of 1H-pyrrole-2-propanoic acid, ethyl ester consists of a pyrrole ring substituted with an ethyl ester group at the 2-position. This substitution pattern imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. The pyrrole ring itself is aromatic and highly conjugated, which contributes to its stability and reactivity in various chemical transformations.

Recent studies have explored the use of 1H-pyrrole-2-propanoic acid, ethyl ester as a precursor for synthesizing advanced materials such as conductive polymers and organic semiconductors. For instance, researchers have successfully incorporated this compound into polymeric frameworks to enhance their electrical conductivity and mechanical properties. These findings underscore its potential in the development of next-generation electronic devices, including flexible displays and sensors.

In the field of drug discovery, 1H-pyrrole-2-propanoic acid, ethyl ester has been investigated as a lead compound for designing bioactive molecules. Its ability to form hydrogen bonds and participate in π-π interactions makes it an attractive candidate for targeting specific biological pathways. Recent computational studies have revealed that this compound exhibits promising binding affinities towards certain enzymes and receptors, paving the way for further exploration in medicinal chemistry.

The synthesis of 1H-pyrrole-2-propanoic acid, ethyl ester typically involves multi-step organic reactions, often starting from readily available pyrrole derivatives. Modern synthetic strategies have focused on improving the efficiency and scalability of these reactions, leveraging catalytic processes and green chemistry principles. For example, recent reports highlight the use of microwave-assisted synthesis to accelerate the formation of this compound while minimizing environmental impact.

Beyond its direct applications, 1H-pyrrole-2-propanoic acid, ethyl ester serves as a valuable intermediate in the synthesis of more complex molecules. Its functional groups allow for further derivatization through reactions such as nucleophilic substitution, electrophilic addition, and coupling reactions. These transformations enable the creation of diverse chemical libraries that can be screened for desired biological or material properties.

From an environmental perspective, understanding the degradation pathways of 1H-pyrrole-2-propanoic acid, ethyl ester is crucial for assessing its ecological impact. Recent studies have examined its biodegradation under various conditions, revealing that it undergoes microbial transformation into less complex compounds. These insights are essential for ensuring sustainable practices in its production and use.

In conclusion, 1H-pyrrole-2-propanoic acid, ethyl ester (CAS No: 55490-37-4) stands out as a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique properties continue to drive innovative research directions, particularly in areas such as conductive polymers and drug discovery. As scientific advancements unfold, this compound is poised to play an increasingly important role in shaping future technologies.